Cas no 34881-11-3 (Phosphonic acid, (1-hydroxy-1-phenylethyl)-, diethyl ester)

• Product Name: Phosphonic acid, (1-hydroxy-1-phenylethyl)-, diethyl ester
• CAS No: 34881-11-3
• MF: C₁₂H₁₉O₄P
• MW: 258.250624895096
• CID: 1466908
• PubChem ID: 3703065
• Update Time: 2025-04-20

Phosphonic acid, (1-hydroxy-1-phenylethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-hydroxy-1-phenylethyl)-, diethyl ester
• 1-diethoxyphosphoryl-1-phenylethanol
• SCHEMBL7743938
• AKOS022101513
• 34881-11-3
• diethyl (1-hydroxy-1-phenylethyl)phosphonate
• diethyl 1-hydroxy-1-phenylethylphosphonate
• DTXSID60395262
• STL327063

• Inchi： 1S/C12H19O4P/c1-4-15-17(14,16-5-2)12(3,13)11-9-7-6-8-10-11/h6-10,13H,4-5H2,1-3H3
• InChI Key： XAOWLBAJYUPADQ-UHFFFAOYSA-N
• SMILES： P(C(C)(C1C=CC=CC=1)O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 258.10217
• Monoisotopic Mass: 258.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76